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Compound of Interest

Compound Name: FHD-609

Cat. No.: B15543193

Get Quote

This guide provides essential safety protocols and operational procedures for the handling and

disposal of FHD-609, a potent and selective degrader of the BRD9 protein.[1][2][3] Given its

mechanism of action as a cytotoxic agent in cancer research and its classification, all handling

must be conducted with strict adherence to the safety measures outlined below to minimize

exposure.[3][4]

Hazard Identification and Classification
FHD-609 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects. As a potent compound under investigation, it should be handled with extreme caution,

assuming high toxicity via all routes of exposure (inhalation, ingestion, and skin contact). The

official GHS classification is summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.
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Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE) and
Engineering Controls
Engineering controls are the primary means of minimizing exposure. PPE should be used in

conjunction with these controls as the final barrier. For potent compounds like FHD-609,

exposure should be kept "as low as reasonably achievable" (ALARA).

Engineering Controls:

Solid FHD-609: All work involving the powder form (e.g., weighing, aliquoting) must be

performed within a certified containment device such as a negative pressure ventilated

balance enclosure, a Class II biological safety cabinet, or a glove box to prevent

aerosolization and inhalation.

Liquid FHD-609: Handling of solutions should be performed within a certified chemical fume

hood.

Required Personal Protective Equipment (PPE):

Hand Protection: Double gloving is mandatory. Use two pairs of chemical-resistant nitrile

gloves. The outer glove should be changed immediately upon contamination or every 30-60

minutes during extended procedures.
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Eye and Face Protection: ANSI-rated safety glasses with side shields are required at all

times. When handling the solid powder outside of an isolator or during procedures with a

splash risk, a face shield must be worn in addition to safety glasses.

Respiratory Protection: When handling solid FHD-609, a fit-tested N95 respirator is the

minimum requirement, even when using a ventilated enclosure. For higher-risk activities or in

the absence of adequate engineering controls, a powered air-purifying respirator (PAPR) is

recommended.

Skin and Body Protection: A disposable, solid-front laboratory coat with tight-fitting cuffs is

required. Ensure it is fully buttoned. Full-length pants and closed-toe shoes are mandatory.

Detailed Protocol: Preparation of a 10 mM DMSO
Stock Solution
This protocol outlines the step-by-step procedure for safely weighing FHD-609 powder and

preparing a stock solution.

Materials:

FHD-609 powder (CAS No. 2676211-64-4)

Anhydrous or fresh DMSO

Calibrated analytical balance inside a ventilated enclosure

Chemical-resistant weigh paper or weigh boat

Spatula

Appropriately sized sterile conical tubes or vials

Vortex mixer

Procedure:

Preparation:
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Designate a specific work area within the chemical fume hood for the procedure.

Don all required PPE as described in Section 2 (double gloves, safety glasses, face

shield, disposable lab coat).

Place all necessary equipment (spatula, vials, DMSO) into the fume hood or ventilated

enclosure.

Weighing FHD-609 (Molecular Weight: 829.00 g/mol ):

Inside the ventilated balance enclosure, carefully transfer the desired amount of FHD-609
powder onto the weigh paper. For 1 mL of a 10 mM solution, you will need 8.29 mg.

Use a "lift and tap" motion with the spatula to minimize aerosol generation. Avoid scraping

or vigorous movements.

Once the target weight is achieved, carefully fold the weigh paper and place it into the

labeled conical tube.

Solubilization:

Ensure the conical tube cap is securely fastened. Remove the tube from the balance

enclosure and transfer it to the chemical fume hood.

Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the

FHD-609 powder. FHD-609 is soluble in DMSO at concentrations up to 100 mg/mL.

Secure the cap and vortex the solution until the powder is completely dissolved.

Storage:

FHD-609 stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C for long-term stability (up to 1 year).

Decontamination and Cleanup:
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All disposable materials that contacted the powder (weigh paper, outer gloves, pipette tips)

must be disposed of as cytotoxic solid waste.

Wipe down the spatula, balance, and work surfaces with a suitable decontamination

solution (e.g., 70% ethanol followed by a surface cleaner).

Operational Workflow and Disposal Plan
A systematic workflow is critical for safety. The following diagram and disposal plan provide a

comprehensive overview from preparation to waste management.
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1. Preparation
- Assemble Materials

- Designate Work Area

2. Don PPE
- Double Nitrile Gloves

- Safety Glasses/Face Shield
- Disposable Lab Coat

- N95 Respirator

Verify Safety

3. Compound Handling
(Inside Containment)

- Weigh Solid
- Add Solvent

Begin Work

4. Aliquot & Store
- Label Vials

- Store at -80°C

Secure Product

5. Decontaminate
- Clean Equipment

- Wipe Work Surfaces

Post-Handling

6. Doff PPE
- Remove Outer Gloves First

- Wash Hands Thoroughly

Final Cleanup

7. Waste Segregation
& Disposal

Dispose

Click to download full resolution via product page

Caption: Safe Handling Workflow for Potent Compounds.
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Disposal Plan: All waste generated from handling FHD-609 must be treated as cytotoxic waste

and segregated accordingly.

Solid Cytotoxic Waste:

Container: Use a designated, puncture-proof container clearly labeled "Cytotoxic Waste"

with the biohazard symbol.

Items: Includes used gloves, lab coats, weigh papers, pipette tips, and any other

contaminated disposable labware.

Liquid Cytotoxic Waste:

Container: Use a designated, sealed, and shatter-proof container labeled "Cytotoxic Liquid

Waste."

Items: Includes unused FHD-609 solutions and contaminated solvents. Do not mix with

other chemical waste streams.

Sharps Waste:

Container: Use a standard sharps container that is also labeled "Cytotoxic."

Items: Includes any needles or syringes used for administration in in vivo studies.

All waste must be disposed of through an approved hazardous waste management service in

accordance with institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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